Cas no 13054-49-4 (Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro-)

Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro- structure
13054-49-4 structure
Product Name:Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro-
CAS No:13054-49-4
MF:C9H12N2O
MW:164.204381942749
CID:119245
PubChem ID:5370190
Update Time:2025-04-18

Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Cyclooct[c]isoxazol-3-amine,4,5,8,9-tetrahydro-
    • Cyclooct[c]isoxazole, 3-amino-4,5,8,9-tetrahydro- (7CI,8CI)
    • 13054-49-4
    • 4,5,8,9-Tetrahydrocycloocta[c]isoxazol-3-amine
    • 4,5,8,9-Tetrahydrocycloocta[c]isoxazol-3-ylamine #
    • VYOVLIPTRLLMFI-UPHRSURJSA-N
    • (6Z)-4,5,8,9-tetrahydrocycloocta[c][1,2]oxazol-3-amine
    • 3-Amino-4,5,8,9-tetrahydrocyclooct(c)isoxazole
    • Inchi: 1S/C9H12N2O/c10-9-7-5-3-1-2-4-6-8(7)11-12-9/h1-2H,3-6,10H2/b2-1-
    • InChI Key: VYOVLIPTRLLMFI-UPHRSURJSA-N
    • SMILES: O1C(=C2C(CCC=CCC2)=N1)N |c:6|

Computed Properties

  • Exact Mass: 164.09506
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.05
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